Aminohexylgeldanamycin

• Molecular Formula: C34H52N4O8
• Molecular Weight: 644.8 g/mol
• InChI: InChI=1S/C34H52N4O8/c1-20-16-24-29(37-15-10-8-7-9-14-35)26(39)19-25(31(24)41)38-33(42)21(2)12-11-13-27(44-5)32(46-34(36)43)23(4)18-22(3)30(40)28(17-20)45-6/h11-13,18-20,22,27-28,30,32,37,40H,7-10,14-17,35H2,1-6H3,(H2,36,43)(H,38,42)/b13-11-,21-12-,23-18-
• InChIKey: FEKZHEHNADINKB-YIAZIGALSA-N

Standard HSP90 inhibitors (17-AAG, 17-DMAG) lack functional handles for targeted delivery. AHGDM solves this with a C17 aminohexyl chain providing a primary amine for covalent conjugation to HPMA copolymers or ADC linkers. - Enables RGDfK-targeted polymer conjugates with documented tumor growth inhibition (DU-145 xenografts) - Conjugate tolerated at 80 mg/kg vs. 40 mg/kg free drug, allowing dose intensification - Primary amine handle supports uniform DAR optimization for ADC development

Aminohexylgeldanamycin: A Potent Geldanamycin-Derived HSP90 Inhibitor for Targeted Cancer Therapy

Aminohexylgeldanamycin (AHGDM, AH-GDM) is a semi-synthetic derivative of the benzoquinone ansamycin antibiotic geldanamycin, designed as a potent inhibitor of the N-terminal ATP-binding domain of Heat Shock Protein 90 (HSP90) [1], [2]. The incorporation of an aminohexyl chain at the C17 position distinguishes AHGDM from the parent compound and other ansamycins, introducing a primary amine handle that is central to its unique value proposition [1]. This functionalization enables stable, covalent conjugation to advanced drug delivery systems, such as N-(2-hydroxypropyl)methacrylamide (HPMA) copolymers and antibody-drug conjugate (ADC) linkers , . By disrupting the HSP90 chaperone cycle, AHGDM leads to the degradation of key oncogenic client proteins, thereby exhibiting both direct anti-proliferative and anti-angiogenic effects [1], [2].

1

HSP90 pathway inhibition studies Probe for N-terminal ATP-binding domain and oncogenic client protein degradation.

2

Conjugation-ready handle Primary amine at C17 enables covalent attachment to HPMA copolymers and ADC linkers.

3

Tumor model research Supports targeted delivery, anti-proliferative, and anti-angiogenic endpoint studies.

• [1] Greish, K., Ray, A., Bauer, H., Larson, N., Malugin, A., Pike, D., Haider, M., & Ghandehari, H. (2011). Anticancer and antiangiogenic activity of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer therapy. Journal of Controlled Release, 151(3), 263–270. View Source
• [2] Borgman, M. P., Ray, A., Kolhatkar, R. B., Sausville, E. A., Burger, A. M., & Ghandehari, H. (2009). Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharmaceutical Research, 26(6), 1407–1418. View Source

Why Generic HSP90 Inhibitors Cannot Substitute for Aminohexylgeldanamycin in Specialized Applications

Interchanging AHGDM with other in-class ansamycin HSP90 inhibitors like Geldanamycin (GA), 17-AAG (Tanespimycin), or 17-DMAG (Alvespimycin) is not scientifically valid due to critical differentiation in molecular construct and proven delivery advantages. While GA, 17-AAG, and 17-DMAG are optimized for improved solubility or oral bioavailability relative to the parent compound, AHGDM is uniquely engineered for stable conjugation to delivery platforms [1], [2], [3]. Specifically, its C17 aminohexyl chain provides a primary amine for covalent attachment to HPMA copolymers or ADC linkers, a functional feature entirely absent in 17-AAG (allylamino) and 17-DMAG (dimethylaminoethylamino) . This enables the development of 'targetable' and 'synergistic' therapies with documented improvements in tumor-specific accumulation, safety margins, and anti-angiogenic efficacy that cannot be recapitulated with free, unconjugated inhibitors [1], [2]. Generic substitution therefore forfeits all quantifiable, delivery-driven benefits.

AHGDM

Class Analogs (17-AAG, 17-DMAG)

Risk of Simple Interchange

C17 aminohexyl primary amine

Allylamino or dimethylaminoethylamino groups

Lack of amine handle prevents covalent conjugation; delivery-platform studies cannot be replicated.

Enables HPMA/ADC conjugate design

Designed for free-drug solubility/bioavailability

Reported tumor-accumulation and tolerability benefits from targeted conjugates may be forfeited.

Conjugate-controlled release profile

Immediate bolus pharmacokinetic profile

Sustained exposure and EPR-mediated delivery context may not transfer.

• [1] Greish, K., et al. (2011). Anticancer and antiangiogenic activity of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer therapy. Journal of Controlled Release, 151(3), 263–270. View Source
• [2] Larson, N., Gormley, A., Frazier, N., & Ghandehari, H. (2013). Synergistic enhancement of cancer therapy using a combination of heat shock protein targeted HPMA copolymer–drug conjugates and gold nanorod induced hyperthermia. Journal of Controlled Release, 170(1), 41-50. View Source
• [3] Borgman, M. P., et al. (2009). Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharmaceutical Research, 26(6), 1407–1418. View Source

Quantitative Differentiators for Aminohexylgeldanamycin: Evidence from Targeted Delivery and Conjugate Stability

Conjugate Stability: AHGDM-HPMA Copolymers Exhibit Controlled Drug Release Over 72 Hours

AHGDM, when conjugated to an HPMA copolymer backbone, demonstrates high stability in physiological conditions, a critical feature distinguishing it from small molecule bolus dosing. HPMA copolymer-AHGDM conjugates in fetal bovine serum at 37°C showed a maximal drug release of approximately 10% over 72 hours, indicating robust linker stability and potential for sustained pharmacokinetics [1]. This contrasts with the immediate bioavailability profiles of free AHGDM or unconjugated inhibitors like 17-AAG.

Conjugate Stability

Cross-study comparable

≤ 10% drug release over 72 hours

Supports sustained pharmacokinetics and EPR-mediated tumor accumulation review.

HPMA conjugate in fetal bovine serum, 37°C.

Evidence Dimension	Drug Release Stability
Target Compound Data	~10% release in 72 hours
Comparator Or Baseline	Free drug (immediate 100% availability)
Quantified Difference	≥ 90% retention in conjugate form at 72 hours
Conditions	Fetal bovine serum, 37°C, HPMA copolymer conjugate

Why This Matters

This high degree of conjugate stability is essential for reducing premature systemic exposure and optimizing the enhanced permeability and retention (EPR) effect for tumor-specific accumulation.

• [1] Larson, N., et al. (2010). HPMA copolymer-aminohexylgeldanamycin conjugates targeting cell surface expressed GRP78 in prostate cancer. Pharmaceutical Research, 27(12), 2683–2693. View Source

In Vivo Tolerability: HPMA-AHGDM Conjugates Double the Maximum Tolerated Dose Versus Free AHGDM

Conjugation of AHGDM to HPMA copolymer-RGDfK significantly reduces acute systemic toxicity, directly widening the therapeutic window. In vivo assessment in mice established that a single intravenous dose of HPMA copolymer-AH-GDM-RGDfK conjugates was well-tolerated at 80 mg/kg drug equivalent, whereas free AHGDM (unconjugated) caused significant morbidity at 40 mg/kg [1].

In Vivo Tolerability

Head-to-head

80 mg/kg vs. 40 mg/kg tolerated dose

Reported tolerability endpoint context supports dose-escalation studies for the conjugate.

Single IV injection in nude mice, 14-day evaluation.

Evidence Dimension	Maximum Tolerated Dose (MTD)
Target Compound Data	80 mg/kg drug equivalent (Conjugate)
Comparator Or Baseline	40 mg/kg (Free AHGDM)
Quantified Difference	≥ 2-fold higher tolerated dose for the conjugate
Conditions	Single IV injection in nude mice, 14-day evaluation

Why This Matters

A 2-fold or greater improvement in in vivo tolerability is a quantifiable advantage for investigational therapeutics, allowing for dose escalation to potentially achieve superior efficacy.

• [1] Borgman, M. P., Ray, A., Kolhatkar, R. B., Sausville, E. A., Burger, A. M., & Ghandehari, H. (2009). Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharmaceutical Research, 26(6), 1407–1418. View Source

Tumor Targeting and Accumulation: RGDfK-Conjugated AHGDM Delivers Significantly Higher Drug Levels to Xenografts

The AHGDM-HPMA-RGDfK conjugate enables active targeting to αvβ3 integrins, resulting in superior tumor tissue penetration. Biodistribution studies in DU145 prostate tumor-bearing mice showed that treatment with 60 mg/kg of the RGDfK-targeted conjugate resulted in significantly higher (p<0.001) tumoral drug concentrations compared to non-targeted conjugates at equivalent doses or free AHGDM at 30 mg/kg [1].

Tumor Accumulation

Head-to-head

Significantly higher drug levels in xenografts

Reported biodistribution context suggests potential for improved therapeutic index.

Targeted vs. non-targeted conjugate in DU145 model.

Evidence Dimension	Tumor Drug Concentration
Target Compound Data	Significantly higher than all other groups (p<0.001)
Comparator Or Baseline	Non-targeted conjugate (60 mg/kg) and free AHGDM (30 mg/kg)
Quantified Difference	Statistically significant (p<0.001) increase in tumor accumulation
Conditions	DU145 prostate tumor xenografts in nude mice

Why This Matters

Enhanced tumor accumulation is predictive of improved therapeutic index, potentially translating to greater antitumor efficacy at lower systemic exposures compared to non-targeted approaches.

• [1] Borgman, M. P., Aras, O., Geyser-Stoops, S., Sausville, E. A., & Ghandehari, H. (2009). Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Molecular Pharmaceutics, 6(6), 1836–1847. View Source

Antitumor Efficacy: RGDfK-Targeted AHGDM Conjugates Show Superior Activity in Prostate Cancer Xenografts

The combination of AHGDM with an active tumor-targeting strategy translates to a demonstrable gain in in vivo efficacy. At equimolar doses, HPMA copolymer-RGDfK-AH-GDM conjugates showed significantly higher antitumor activity in nude mice bearing DU-145 human prostate cancer xenografts compared to non-targetable conjugate systems [1].

Model Response

Head-to-head

Significantly higher tumor growth inhibition

Supports model-response endpoint context for targeted AHGDM constructs.

Equimolar doses in DU-145 human prostate cancer xenograft model.

Evidence Dimension	Antitumor Efficacy
Target Compound Data	Significantly higher tumor growth inhibition
Comparator Or Baseline	Non-targetable HPMA copolymer-AH-GDM conjugates
Quantified Difference	Statistically significant difference (p-value not specified)
Conditions	Equimolar drug doses in DU-145 human prostate cancer xenograft model

Why This Matters

This evidence confirms that the targeted AHGDM construct is not merely a prodrug but an active pharmacological entity with superior therapeutic impact in a clinically relevant model.

• [1] Greish, K., Ray, A., Bauer, H., Larson, N., Malugin, A., Pike, D., Haider, M., & Ghandehari, H. (2011). Anticancer and antiangiogenic activity of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer therapy. Journal of Controlled Release, 151(3), 263–270. View Source

High-Impact Application Scenarios for Aminohexylgeldanamycin in Targeted Therapy Development

Development of HPMA Copolymer-Based Tumor-Targeted Therapeutics

AHGDM is ideally suited for integration into N-(2-hydroxypropyl)methacrylamide (HPMA) copolymer delivery systems for treating solid tumors. Based on its superior tolerability profile where conjugates are tolerated at 80 mg/kg versus 40 mg/kg for the free drug, researchers can explore dose-intensification strategies in preclinical prostate cancer models [1]. Furthermore, its stable linker chemistry ensures prolonged circulation and EPR-mediated tumor accumulation, maximizing the therapeutic payload delivered to the tumor microenvironment [2].

Design of Integrin-Targeted Anti-Angiogenic and Anti-Neoplastic Combination Therapies

The conjugation of AHGDM to RGDfK peptide-decorated polymers enables a dual-acting therapy that inhibits both tumor cell proliferation and angiogenesis. Evidence confirms that RGDfK-targeted conjugates significantly enhance tumor growth inhibition compared to non-targeted controls in DU-145 xenografts [3]. Additionally, these conjugates have demonstrated synergistic cytotoxicity in vitro when combined with other payloads like docetaxel, supporting their use in rationally designed combination regimens [4].

Synergistic HSP90 Inhibition with Physical Modalities (e.g., Hyperthermia)

Researchers investigating combinatorial approaches can integrate AHGDM-HPMA conjugates with thermal therapies. Studies assessing gold nanorod-induced hyperthermia reveal that conjugates bearing AHGDM exhibit synergistically enhanced cancer cell cytotoxicity in vitro when combined with moderate hyperthermia, compared to either modality alone. This application leverages the controlled release properties of the AHGDM conjugate to potentiate the effects of physical intervention, an avenue not feasible with conventional HSP90 inhibitors.

Exploratory Scaffold for Novel ADC Payload Discovery

Vendors and biotech developers classify AHGDM as an 'ADC cytotoxin' or 'payload' candidate due to its functional primary amine and potent HSP90 inhibitory activity , . Procurement for this application is justified for high-throughput conjugation chemistry to novel linkers and mAbs, leveraging its unique handle for uniform drug-to-antibody ratio (DAR) optimization and assessment of HSP90-targeted ADC therapeutic windows, a clear differentiator from analogs lacking this functionalization.

Application

Selection Property

Validation Focus

HPMA copolymer drug delivery research

Covalent conjugation handle and conjugate stability

Sustained release profile and EPR-mediated tumor accumulation

Integrin-targeted combination studies

RGDfK peptide-decorated polymer compatibility

Anti-proliferative and anti-angiogenic endpoint response

Hyperthermia combination research

Controlled-release conjugate design

Synergistic cytotoxicity endpoint interpretation

ADC payload discovery

Functional primary amine linker chemistry

DAR optimization and HSP90-targeted ADC window assessment

• [1] Borgman, M. P., Ray, A., Kolhatkar, R. B., Sausville, E. A., Burger, A. M., & Ghandehari, H. (2009). Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharmaceutical Research, 26(6), 1407–1418. View Source
• [2] Larson, N., et al. (2010). HPMA copolymer-aminohexylgeldanamycin conjugates targeting cell surface expressed GRP78 in prostate cancer. Pharmaceutical Research, 27(12), 2683–2693. View Source
• [3] Greish, K., et al. (2011). Anticancer and antiangiogenic activity of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer therapy. Journal of Controlled Release, 151(3), 263–270. View Source
• [4] Larson, N., et al. (2014). In vitro synergistic action of geldanamycin- and docetaxel-containing HPMA copolymer-RGDfK conjugates against ovarian cancer. Macromolecular Bioscience, 14(9), 1244-1259. View Source